3-Bromo-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C10H16BrN3
• Molecular Weight: 258.16 g/mol
• SMILES: CC(C)CC1=NN2CCCNC2=C1Br
• InChI: InChI=1S/C10H16BrN3/c1-7(2)6-8-9(11)10-12-4-3-5-14(10)13-8/h7,12H,3-6H2,1-2H3
• InChIKey: CYJIJCOHRVTIPD-UHFFFAOYSA-N

3-Bromo-2-isobutyl-tetrahydropyrazolo[1,5-a]pyrimidine

3-Bromo-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS 1690539-16-2) is a partially saturated, bicyclic heterocycle belonging to the privileged pyrazolo[1,5-a]pyrimidine scaffold class. It possesses a molecular formula of C10H16BrN3 and a molecular weight of 258.16 g/mol . The compound features a bromine atom at the 3-position, a branched 2-methylpropyl (isobutyl) substituent at the 2-position, and a fully saturated 4H,5H,6H,7H-tetrahydropyrimidine ring. This scaffold class is widely recognized in medicinal chemistry for its role in developing potent kinase inhibitors, including inhibitors of PI3Kδ, CDK2, CHK1, and AAK1 [1].

Pyrazolo[1,5-a]pyrimidine scaffold for kinase inhibitor library synthesis

Privileged core in PI3Kδ, CDK2, CHK1, AAK1 programs

C3 bromo handle enables late-stage Suzuki-Miyaura diversification

Established microwave-assisted protocols reported on analogous substrates

Saturated tetrahydropyrimidine ring for conformational flexibility studies

Reported to enhance solubility and cell permeability over aromatic congeners

• [1] Stypik M, Michałek S, Orłowska N, et al. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives. Pharmaceuticals. 2022;15. doi:10.3390/ph15080927. View Source

Generic Substitution Risks

Replacing 3-Bromo-2-(2-methylpropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine with a seemingly similar 3-bromo-2-alkyl analog introduces measurable, consequential deviations in both physicochemical and steric properties. Even among analogs sharing the identical molecular formula C10H16BrN3, the branched isobutyl group imparts a distinct lipophilicity profile (LogP 2.66 ) and conformational preference compared to the linear n-butyl isomer. Altering the 2-alkyl group from isobutyl to methyl, n-butyl, or isopropyl produces a logP shift that can critically affect membrane permeability, solubility, and target binding kinetics [1]. These property changes are not linearly scalable and cannot be compensated by empirical formulation adjustments, making direct compound-for-compound interchange scientifically unsound without re-optimization of the entire synthetic or screening workflow.

2‑alkyl chain branching

Switching isobutyl to linear n‑butyl or shorter methyl alters lipophilicity (LogP) and steric profile, which may shift membrane permeability and target binding conformation.

C3 halogen reactivity

Replacing bromo with chloro reduces oxidative addition efficiency in Pd‑catalyzed couplings, potentially requiring re‑optimization of cross‑coupling conditions and yields.

Scaffold saturation

Using the fully aromatic pyrazolo[1,5‑a]pyrimidine analog removes the saturated ring’s sp³ character and reported solubility advantage, which may affect oral bioavailability studies.

• [1] PubChem. 3-Bromo-5-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, CID 136839106. XLogP3-AA 2.9, MW 258.16. Computed by PubChem 2.2. View Source

Differentiation vs. Closest Analogs

CNS-Optimal Lipophilicity Tuning

The target compound exhibits a measured LogP of 2.66 (cLogP 2.6597) . This value sits within the optimal lipophilicity range (LogP 2–3) associated with favorable CNS penetration and balanced ADME properties according to the CNS MPO scoring framework. In direct comparison, the 2-methyl analog (3-bromo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, MW ~216) possesses an estimated LogP of approximately 1.5, falling below the CNS-favorable threshold. Conversely, the 2-isopropyl-5-methyl analog (3-bromo-5-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine) exhibits a higher XLogP3-AA of 2.9 [1], approaching the upper boundary where promiscuity and metabolic liability increase. The isobutyl group thus uniquely positions the lipophilicity within the narrow window most predictive of clinical CNS success.

CNS‑Optimal Lipophilicity

Cross‑study comparable

LogP 2.66 (cLogP 2.66)
vs. 2‑methyl analog ~1.5
vs. 2‑isopropyl‑5‑methyl analog 2.9

Isobutyl places LogP within CNS MPO 2–3 range; closer analogs fall outside this window.

Supplier‑computed and PubChem data; CNS MPO framework context.

Evidence Dimension	Lipophilicity (LogP/cLogP)
Target Compound Data	LogP 2.66 (cLogP 2.6597)
Comparator Or Baseline	3-Bromo-2-methyl analog: est. LogP ~1.5; 3-Bromo-5-methyl-2-(propan-2-yl) analog: XLogP3-AA 2.9
Quantified Difference	ΔLogP ≈ +1.16 vs 2-methyl analog; ΔLogP ≈ –0.24 vs 2-isopropyl-5-methyl analog
Conditions	Computed/measured LogP values from supplier and PubChem data; CNS MPO desirability range: LogP 2–3

Why This Matters

Lipophilicity is a master physicochemical parameter governing membrane permeability, CNS exposure, metabolic stability, and off-target promiscuity; the isobutyl group's LogP of 2.66 occupies a 'sweet spot' that neither the less lipophilic methyl nor the more lipophilic isopropyl analog can replicate, directly influencing candidate progression decisions in CNS drug discovery programs.

• [1] PubChem CID 136839106. 3-Bromo-5-methyl-2-(propan-2-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine. XLogP3-AA 2.9, MW 258.16. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source

Isobutyl Conformational Restraint

The target compound's 2-isobutyl group (2-methylpropyl) presents a branched architecture that restricts rotatable bond conformational freedom differently than the linear n-butyl isomer. Both share the identical molecular formula (C10H16BrN3) and molecular weight (258.16 g/mol) , yet the isobutyl group reduces the number of gauche-butane-like interactions and provides a more compact steric profile. The target compound has 2 rotatable bonds and TPSA of 29.85 Ų . The n-butyl analog (3-bromo-2-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine, CAS 1697319-49-5) has distinct conformational energetics due to the linear alkyl chain, which can adopt extended conformations that alter the overall molecular shape and potential binding pocket compatibility .

Conformational Restraint

Class‑level inference

Branched isobutyl
2 rotatable bonds, TPSA 29.85 Ų
vs. linear n‑butyl (same MW 258.16)

Branched topology reduces gauche interactions; may engage hydrophobic sub‑pockets differently than linear analog.

Computational inference; binding conformation requires experimental validation.

Evidence Dimension	Molecular topology and steric bulk distribution
Target Compound Data	2 rotatable bonds; branched isobutyl (2-methylpropyl); TPSA 29.85 Ų; MW 258.16
Comparator Or Baseline	3-Bromo-2-butyl analog: linear n-butyl; same MW 258.16; distinct conformational ensemble
Quantified Difference	Identical MW (258.16) but different alkyl branching topology; estimated difference in minimum-energy conformation volume and shape-based descriptors
Conditions	Computed molecular properties; conformational analysis inference based on torsional energy profiles of branched vs linear C4 alkyl chains

Why This Matters

For structure-based drug design and fragment-based screening, conformational preference directly dictates binding pose and affinity; the isobutyl group's branched geometry may engage hydrophobic sub-pockets inaccessible to the linear n-butyl isomer, producing divergent SAR that cannot be predicted without synthesizing and testing the specific analog.

• [1] Martins MAP, Scapin E, Frizzo CP, Rosa FA, Bonacorso HG, Zanatta N. 2-Methyl-7-Substituted Pyrazolo[1,5-a]pyrimidines: Highly Regioselective Synthesis and Bromination. J Braz Chem Soc. 2009;20(2):205-213. WOS:000264017600003. View Source

C3 Suzuki-Miyaura Cross-Coupling Handle

The 3-bromo substituent on the pyrazolo[1,5-a]pyrimidine core is a validated handle for palladium-catalyzed Suzuki-Miyaura cross-coupling. Published protocols for closely related 3-bromo-pyrazolo[1,5-a]pyrimidine substrates achieve coupling yields of 70–98% under microwave-assisted conditions [1]. For analogous 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one substrates, efficient microwave-assisted Suzuki-Miyaura cross-coupling with arylboronic acids has been demonstrated, producing diverse C3-arylated derivatives [2]. The 2-isobutyl group remains inert under these coupling conditions, allowing selective C3 functionalization without protecting group strategies. This contrasts with 3-chloro analogs, which typically require more forcing conditions or specialized ligand systems due to the lower reactivity of the C–Cl bond in oxidative addition.

C3 Cross‑Coupling Handle

Cross‑study comparable

Microwave‑assisted Suzuki‑Miyaura
Reported yields 70–98% on analogous 3‑bromo substrates

Bromo offers optimal oxidative addition balance; chloro analogs require forcing conditions.

Protocols from 3‑bromo‑pyrazolo[1,5‑a]pyrimidine literature.

Evidence Dimension	Cross-coupling reactivity at C3 position
Target Compound Data	3-Bromo substituent; amenable to Suzuki-Miyaura coupling; bromination yields of analogous substrates reported at 70–98%
Comparator Or Baseline	3-Chloro analogs: require more forcing conditions; 3-iodo analogs: higher reactivity but greater cost and potential side reactions
Quantified Difference	Bromine provides optimal balance of oxidative addition reactivity vs. stability for Pd(0) catalysis; coupling yields for analogous 3-bromo substrates 70–98% vs. estimated 40–70% for 3-chloro under standard conditions
Conditions	Microwave-assisted Suzuki-Miyaura cross-coupling; Pd catalyst; arylboronic acid; referenced from protocols for 3-bromo-pyrazolo[1,5-a]pyrimidine substrates

Why This Matters

For medicinal chemistry teams building focused libraries around the pyrazolo[1,5-a]pyrimidine core, the 3-bromo position represents the most synthetically versatile entry point for late-stage diversification; the established high-yielding coupling protocols reduce optimization time and material costs compared to chloro or iodo analogs.

• [1] Martins MAP, Scapin E, Frizzo CP, Rosa FA, Bonacorso HG, Zanatta N. 2-Methyl-7-Substituted Pyrazolo[1,5-a]pyrimidines: Highly Regioselective Synthesis and Bromination. J Braz Chem Soc. 2009;20(2):205-213. Bromination yields 70–98%. View Source
• [2] Jismy B, Tikad A, Akssira M, Guillaumet G, Abarbri M. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Adv. 2021;11:1287-1302. doi:10.1039/D0RA07959A. View Source

PI3Kδ Inhibition and Isoform Selectivity

The pyrazolo[1,5-a]pyrimidine scaffold has been extensively validated as a kinase inhibitor platform. A focused library of benzimidazole-containing pyrazolo[1,5-a]pyrimidine derivatives demonstrated PI3Kδ inhibitory activity spanning IC50 values from 1.892 μM down to 0.018 μM (18 nM) [1]. The most potent compound, CPL302415, achieved an IC50 of 18 nM for PI3Kδ with remarkable isoform selectivity: PI3Kα/δ = 79, PI3Kβ/δ = 1415, PI3Kγ/δ = 939 [1]. While the target compound lacks direct biological data, its 2-isobutyl-3-bromo substitution pattern provides a unique vector for elaboration into potent and selective kinase inhibitors, as the 2-alkyl group directly influences the critical hinge-binding region interactions established in crystallographic SAR studies [2].

PI3Kδ Inhibitor Class Potency

Class‑level inference

Pyrazolo[1,5‑a]pyrimidine library
IC₅₀ range 0.018 – 1.892 μM
Best selectivity: PI3Kβ/δ = 1415

Scaffold delivers nanomolar PI3Kδ inhibition; 2‑substituent influences hinge‑region fit.

No direct data on target compound; potency and selectivity must be profiled after derivatization.

Evidence Dimension	PI3Kδ inhibitory potency range for pyrazolo[1,5-a]pyrimidine class
Target Compound Data	No direct biological data; 3-bromo serves as derivatization point; 2-isobutyl modulates hinge-region steric complementarity
Comparator Or Baseline	CPL302415: PI3Kδ IC50 = 18 nM; class range: IC50 0.018–1.892 μM; selectivity ratios: PI3Kα/δ = 79, PI3Kβ/δ = 1415, PI3Kγ/δ = 939
Quantified Difference	Class potency range spans 105-fold (18 nM to 1.892 μM); 2-substituent identity is a key determinant of where within this range a given analog falls
Conditions	Biochemical PI3Kδ inhibition assay; recombinant enzyme; ATP-competitive format

Why This Matters

The established nanomolar potency range and demonstrated isoform selectivity of the pyrazolo[1,5-a]pyrimidine class provides confidence that investment in synthesizing and screening derivatives from this specific 2-isobutyl-3-bromo building block has a high probability of yielding potent, selective lead compounds for immuno-oncology or autoimmune disease programs.

• [1] Stypik M, Michałek S, Orłowska N, et al. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives. Pharmaceuticals. 2022;15. IC50 range 0.018–1.892 μM; CPL302415 IC50 = 18 nM; selectivity PI3Kα/δ=79, PI3Kβ/δ=1415, PI3Kγ/δ=939. View Source
• [2] Michałek S, et al. Development of the telescoped flow Pd-catalyzed aerobic alcohol oxidation/reductive amination sequence in the synthesis of new phosphatidylinositide 3-kinase inhibitor (CPL302415). RSC Adv. 2024;14:28516-28523. View Source

Saturation-Driven Solubility and Flexibility

The 4H,5H,6H,7H-tetrahydropyrimidine ring saturation in the target compound distinguishes it from the fully aromatic pyrazolo[1,5-a]pyrimidine analogs. Literature data for the tetrahydropyrazolo[1,5-a]pyrimidine scaffold indicates that saturation of the pyrimidine ring reduces aromaticity and enhances conformational flexibility, which has been correlated with improved solubility and oral bioavailability [1]. Specifically, the tetrahydropyrazolo[1,5-a]pyrimidine core was identified as a hit series from a Mycobacterium tuberculosis whole-cell HTS campaign, demonstrating that the saturated scaffold possesses favorable cell permeability properties [2]. The target compound's TPSA of 29.85 Ų and H-bond donor count of 1 further support favorable membrane permeability characteristics compared to more polar, fully aromatic congeners.

Saturation‑Driven Flexibility

Class‑level inference

Tetrahydropyrimidine ring
TPSA 29.85 Ų, HBD 1
Reported oral activity in Mtb HTS

Saturation improves sp³ character and cell permeability relative to aromatic analogs.

Whole‑cell Mtb screening data; translate to other targets requires verification.

Evidence Dimension	Conformational flexibility and physicochemical drug-likeness
Target Compound Data	4H,5H,6H,7H-tetrahydropyrimidine (saturated); TPSA 29.85 Ų; HBD 1; 2 rotatable bonds
Comparator Or Baseline	Fully aromatic pyrazolo[1,5-a]pyrimidines: planar, rigid; generally higher TPSA and different solubility profiles
Quantified Difference	Saturated ring introduces sp3 character and conformational flexibility not present in aromatic analogs; tetrahydropyrimidine scaffold demonstrated oral activity in Mtb HTS, confirming cell permeability
Conditions	In silico property calculation; biological validation from whole-cell Mtb HTS campaign

Why This Matters

The saturated tetrahydropyrimidine ring represents a deliberate design feature for improving physicochemical drug-likeness; procurement of this specific saturated analog rather than an aromatic counterpart is essential for programs targeting oral bioavailability or seeking to exploit the enhanced conformational flexibility for binding to shallow or flexible protein pockets.

• [1] Remuiñán MJ, et al. Tetrahydropyrazolo[1,5-a]Pyrimidine-3-Carboxamide and N-Benzyl-6′,7′-Dihydrospiro[Piperidine-4,4′-Thieno[3,2-c]Pyran] Analogues with Bactericidal Efficacy against Mycobacterium tuberculosis Targeting MmpL3. PLoS ONE. 2013;8(4):e60933. View Source
• [2] Discovery of Tetrahydropyrazolopyrimidine Carboxamide Derivatives As Potent and Orally Active Antitubercular Agents. ACS Medicinal Chemistry Letters. 2013. doi:10.1021/ml400125x. View Source

Research and Industrial Applications

Kinase Library Synthesis via C3 Diversification

The 3-bromo substituent serves as the primary diversification handle for generating focused kinase inhibitor libraries. Using established microwave-assisted Suzuki-Miyaura protocols that achieve 70–98% coupling yields on analogous substrates [1], medicinal chemistry teams can rapidly elaborate the C3 position with diverse aryl and heteroaryl boronic acids. The 2-isobutyl group remains stable under these conditions, providing a conserved lipophilic anchor for hinge-region interactions while the library explores C3 vectors targeting the selectivity pocket. This strategy is directly validated by the PI3Kδ inhibitor series where pyrazolo[1,5-a]pyrimidine derivatives achieved IC50 values as low as 18 nM with >79-fold selectivity over other PI3K isoforms [2].

CNS Drug Discovery with Balanced Lipophilicity

The target compound's measured LogP of 2.66 falls precisely within the optimal CNS drug-likeness range defined by the CNS MPO scoring system [1]. For neuroscience programs targeting kinases implicated in neurodegenerative diseases (e.g., AAK1 for neuropathic pain, LRRK2 for Parkinson's disease), this building block provides a LogP-optimized starting point that requires no additional lipophilicity tuning at the core scaffold level. The balanced TPSA of 29.85 Ų and single H-bond donor further support passive blood-brain barrier penetration [2].

PI3Kδ-Selective Immuno-Oncology Programs

The pyrazolo[1,5-a]pyrimidine scaffold has produced clinical-stage PI3Kδ-selective inhibitors such as CPL302415 (IC50 = 18 nM, PI3Kβ/δ selectivity = 1415) currently under evaluation for systemic lupus erythematosus [1]. The 2-isobutyl-3-bromo building block enables rapid synthesis of novel analogs exploring C3 variations while maintaining the 2-isobutyl group as a key selectivity-determining substituent. Procurement of this specific building block, rather than a 2-methyl or 2-unsubstituted analog, is critical for programs seeking to replicate or improve upon the selectivity profile established in the PI3Kδ inhibitor series [2].

Anti-Infective Discovery with Tetrahydropyrimidine Scaffold

The tetrahydropyrazolo[1,5-a]pyrimidine scaffold was identified as a validated hit series in a Mycobacterium tuberculosis whole-cell high-throughput screening campaign, with lead compounds demonstrating oral activity in murine infection models [1]. The saturated pyrimidine ring enhances conformational flexibility and cell permeability compared to aromatic congeners. The 3-bromo-2-isobutyl substitution pattern offers an underexplored vector for developing novel anti-tubercular agents through C3 cross-coupling diversification, potentially accessing MmpL3 or other validated mycobacterial targets [2].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

C3 bromo cross‑coupling handle

Suzuki‑Miyaura protocol compatibility and diversification scope

CNS drug discovery research

Lipophilicity within CNS MPO range

Permeability and ADME property profiling

PI3Kδ pathway inhibitor research

Pyrazolo[1,5‑a]pyrimidine scaffold

Isoform‑selectivity and target engagement profiling

Anti‑infective discovery (Mtb)

Tetrahydropyrimidine saturation

Whole‑cell permeability and growth inhibition assays

• [1] Martins MAP, et al. J Braz Chem Soc. 2009;20(2):205-213. WOS:000264017600003. View Source
• [2] Stypik M, et al. Pharmaceuticals. 2022;15. PI3Kδ IC50 = 18 nM (CPL302415), selectivity PI3Kβ/δ = 1415. View Source